1-(5-bromo-2-ethoxyphenyl)-1H-tetrazole
Overview
Description
“1-(5-Bromo-2-methoxyphenyl)ethanone” is a compound that has a molecular formula of C9H9BrO2 and a molecular weight of 229.07 g/mol . It’s a compound with potential applications in scientific research .
Molecular Structure Analysis
The molecular structure of “1-(5-Bromo-2-methoxyphenyl)ethanone” includes a bromine atom and a methoxy group attached to a phenyl ring . The exact structure of “1-(5-bromo-2-ethoxyphenyl)-1H-tetrazole” might be different due to the presence of the tetrazole group.
Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, related compounds such as “1-(5-Bromo-2-methoxyphenyl)ethanone” and “7-(2-Ethoxyphenyl)dihydroazolopyrimidines” have been studied. For instance, the oxidation reactions of 4,7- and 6,7-dihydroazolo [1,5- a ]pyrimidines with bromine have been investigated .
Mechanism of Action
Target of Action
A structurally similar compound, a curcumin analog known as (1e,4e)-1,5-bis(5-bromo-2-ethoxyphenyl)penta-1,4-dien-3-one (b82), has been shown to exhibit strong anti-tumor activity in non-small cell lung cancer (nsclc) h460 cells . The exact target of 1-(5-bromo-2-ethoxyphenyl)-1H-tetrazole may vary depending on the specific biological context.
Mode of Action
The curcumin analog b82 mentioned earlier was found to induce apoptosis in h460 cells by activating endoplasmic reticulum (er) stress
Biochemical Pathways
Compounds that induce er stress, like the curcumin analog b82, can affect a variety of cellular processes, including protein folding, calcium homeostasis, and cell survival .
Result of Action
Compounds that induce er stress, like the curcumin analog b82, can lead to apoptosis, a form of programmed cell death .
Properties
IUPAC Name |
1-(5-bromo-2-ethoxyphenyl)tetrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN4O/c1-2-15-9-4-3-7(10)5-8(9)14-6-11-12-13-14/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMWJBIPGDOZOTM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)Br)N2C=NN=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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